5-chloro-3,6-dimethyl-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1-benzofuran-2-carboxamide

• Molecular Formula: C21H18ClN3O3
• Molecular Weight: 395.8 g/mol
• IUPAC Name: 5-chloro-3,6-dimethyl-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H18ClN3O3/c1-12-10-17-15(11-16(12)22)13(2)19(27-17)21(26)23-9-8-18-24-20(25-28-18)14-6-4-3-5-7-14/h3-7,10-11H,8-9H2,1-2H3,(H,23,26)
• InChI Key: UQIJVDSCOMUERU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=C(O2)C(=O)NCCC3=NC(=NO3)C4=CC=CC=C4)C

Description

5-chloro-3,6-dimethyl-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1-benzofuran-2-carboxamide is a complex organic compound that belongs to the class of benzofuran derivatives. This compound is characterized by its unique structure, which includes a benzofuran core, a chloro substituent, and an oxadiazole moiety. It has garnered interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

The synthesis of 5-chloro-3,6-dimethyl-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1-benzofuran-2-carboxamide involves multiple steps. The synthetic route typically begins with the preparation of the benzofuran core, followed by the introduction of the chloro and dimethyl substituents. The oxadiazole moiety is then attached through a series of reactions involving appropriate reagents and conditions.

Benzofuran Core Synthesis: The benzofuran core can be synthesized through the cyclization of 2-hydroxybenzaldehyde with an appropriate alkyne under acidic conditions.

Introduction of Substituents: The chloro and dimethyl groups are introduced via electrophilic substitution reactions using reagents such as thionyl chloride and methyl iodide.

Oxadiazole Moiety Attachment: The oxadiazole ring is formed by reacting hydrazine derivatives with carboxylic acids, followed by cyclization under dehydrating conditions.

Industrial production methods may involve optimizing these steps for higher yields and purity, often using catalysts and controlled reaction environments.

Chemical Reactions Analysis

5-chloro-3,6-dimethyl-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1-benzofuran-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into corresponding alcohols or amines.

Cyclization: The oxadiazole ring can participate in cyclization reactions, forming more complex heterocyclic structures.

Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

5-chloro-3,6-dimethyl-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1-benzofuran-2-carboxamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound exhibits potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials, such as polymers and dyes, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-chloro-3,6-dimethyl-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting or activating their functions. This interaction can lead to various biological effects, such as the inhibition of microbial growth or the induction of apoptosis in cancer cells. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

5-chloro-3,6-dimethyl-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1-benzofuran-2-carboxamide can be compared with other similar compounds, such as:

Benzofuran Derivatives: Compounds like 2,3-dihydrobenzofuran and 5-chlorobenzofuran share the benzofuran core but differ in their substituents and biological activities.

Oxadiazole Derivatives: Compounds like 3-phenyl-1,2,4-oxadiazole and 5-methyl-1,2,4-oxadiazole share the oxadiazole ring but differ in their substituents and chemical properties.

The uniqueness of 5-chloro-3,6-dimethyl-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1-benzofuran-2-carboxamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties.